Cas no 87507-35-5 (1,5-Methanopentalen-4(1H)-one, hexahydro-, (1R)-)

• Product Name: 1,5-Methanopentalen-4(1H)-one, hexahydro-, (1R)-
• CAS No: 87507-35-5
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 655635
• PubChem ID: 71412669
• Update Time: 2025-04-19

1,5-Methanopentalen-4(1H)-one, hexahydro-, (1R)- Chemical and Physical Properties

Names and Identifiers

• 1,5-Methanopentalen-4(1H)-one, hexahydro-, (1R)-
• 87507-35-5
• (1R)-Hexahydro-1,5-methanopentalen-4(1H)-one
• DTXSID10832213

• Inchi： 1S/C9H12O/c10-9-6-3-5-1-2-7(9)8(5)4-6/h5-8H,1-4H2/t5-,6?,7?,8?/m1/s1
• InChI Key： RLAUOBWGPFGPOW-NIYQRSRNSA-N
• SMILES： O=C1C2C[C@H]3CCC1C3C2

Computed Properties

• Exact Mass: 136.088815002g/mol
• Monoisotopic Mass: 136.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų